Cas no 132220-02-1 (2H-1-Benzopyran-2-thione, 7-(diethylamino)-4-methyl-)

• Product Name: 2H-1-Benzopyran-2-thione, 7-(diethylamino)-4-methyl-
• CAS No: 132220-02-1
• MF: C₁₄H₁₇NOS
• MW: 247.355882406235
• CID: 1229772
• PubChem ID: 15046890
• Update Time: 2025-04-20

2H-1-Benzopyran-2-thione, 7-(diethylamino)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-thione, 7-(diethylamino)-4-methyl-
• 7-(diethylamino)-4-methylchromene-2-thione
• 7-diethylamino-4-methyl-2-thiocoumarin
• 7-(Diethylamino)-4-methyl-2H-1-benzopyran-2-thione
• 132220-02-1
• SCHEMBL8006711
• DTXSID10567497

• Inchi： 1S/C14H17NOS/c1-4-15(5-2)11-6-7-12-10(3)8-14(17)16-13(12)9-11/h6-9H,4-5H2,1-3H3
• InChI Key： ISWLYGYYKQMADW-UHFFFAOYSA-N
• SMILES： S=C1C=C(C)C2C=CC(=CC=2O1)N(CC)CC

Computed Properties

• Exact Mass: 247.10321
• Monoisotopic Mass: 247.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 44.6Ų

Experimental Properties

• PSA: 12.47